Cas no 95935-43-6 (Undecanoic acid, 1,1-dimethylethyl ester)

• Product Name: Undecanoic acid, 1,1-dimethylethyl ester
• CAS No: 95935-43-6
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 734827
• PubChem ID: 17958259
• Update Time: 2025-04-19

Undecanoic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 1,1-dimethylethyl ester
• tert-butyl undecanoate
• t-butyl undecanoate
• SCHEMBL7771101
• 95935-43-6
• DTXSID40591745

• Inchi： 1S/C15H30O2/c1-5-6-7-8-9-10-11-12-13-14(16)17-15(2,3)4/h5-13H2,1-4H3
• InChI Key： BEQGLZWFHGTCMB-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.224580195g/mol
• Monoisotopic Mass: 242.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3Ų